Cas no 1448046-65-8 (6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1448046-65-8
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 5872211
• PubChem ID: 71809020
• Update Time: 2025-06-09

6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-[4-(4-methoxyphenyl)sulfonylpiperidine-1-carbonyl]-2-methylpyridazin-3-one
• 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one
• F6441-6585
• 1448046-65-8
• AKOS024564117
• 6-(4-((4-methoxyphenyl)sulfonyl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

• Inchi： 1S/C18H21N3O5S/c1-20-17(22)8-7-16(19-20)18(23)21-11-9-15(10-12-21)27(24,25)14-5-3-13(26-2)4-6-14/h3-8,15H,9-12H2,1-2H3
• InChI Key： FORQOVFMQFGULT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C(N2CCC(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)=O)C=C1

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one

Introduction to 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 1448046-65-8)

6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one, with the CAS number 1448046-65-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazinones and is characterized by its unique structural features, which include a piperidine ring, a sulfonyl group, and a methyl substituent. These structural elements contribute to its pharmacological properties and biological activities.

The chemical structure of 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one can be represented as follows:

The synthesis of this compound typically involves a series of multi-step reactions, including the formation of the piperidine ring, the introduction of the sulfonyl group, and the final cyclization to form the pyridazinone core. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of its biological activity, 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its ability to modulate the activity of protein kinases, which are crucial enzymes involved in cell signaling pathways. Specifically, this compound has shown promising inhibitory effects on certain kinases that are implicated in cancer progression and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potent inhibitory activity of 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one against a specific kinase known as PIM1. The researchers found that this compound effectively inhibited PIM1 activity in vitro and demonstrated significant anti-proliferative effects on cancer cell lines. These findings suggest that this compound could be a valuable lead for the development of novel anti-cancer therapies.

Beyond its potential as an anti-cancer agent, 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting key signaling pathways involved in the production of pro-inflammatory cytokines.

The pharmacokinetic properties of 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one have also been evaluated. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 6-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 1448046-65-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.